Cas no 672336-50-4 (10(14)-Cadinene-4,5-diol)
10(14)-Cadinene-4,5-diol structure
Product Name:10(14)-Cadinene-4,5-diol
10(14)-Cadinene-4,5-diol Chemical and Physical Properties
Names and Identifiers
-
- 10(14)-Cadinene-4,5-diol
- (1S,2S,4aR,8S,8aS)-8-Isopropyl-2-methyl-5-methylenedecahydro-1,2- naphthalenediol
- 672336-50-4
- AKOS032962291
- (1S,2S,4Ar,8S,8aS)-2-methyl-5-methylidene-8-propan-2-yl-1,3,4,4a,6,7,8,8a-octahydronaphthalene-1,2-diol
- FS-8944
- (-)-Cadin-10(14)-ene-4beta,5alpha-diol
- [ "" ]
-
- Inchi： InChI=1S/C15H26O2/c1-9(2)11-6-5-10(3)12-7-8-15(4,17)14(16)13(11)12/h9,11-14,16-17H,3,5-8H2,1-2,4H3/t11-,12-,13-,14-,15-/m0/s1
- InChI Key： DQVXKPUFGSPUGZ-YTFOTSKYSA-N
- SMILES： CC(C)C1CCC(=C)C2C1C(C(CC2)(C)O)O
Computed Properties
- Exact Mass: 238.19300
- Monoisotopic Mass: 238.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: Oil
- Density: 1.0±0.1 g/cm3
- Boiling Point: 326.6±42.0 °C at 760 mmHg
- Flash Point: 144.0±22.5 °C
- PSA: 40.46000
- LogP: 2.74670
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
10(14)-Cadinene-4,5-diol Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
10(14)-Cadinene-4,5-diol Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
672336-50-4 (10(14)-Cadinene-4,5-diol) Related Products
- 639-99-6(Cyclohexanemethanol,4-ethenyl-a,a,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)-)
- 619-01-2(2-Methyl-5-(prop-1-en-2-yl)cyclohexanol)
- 7786-67-6(Isopulegol)
- 473-15-4(β-Eudesmol Standard)
- 38049-26-2((1R,2R,5R)-2-Methyl-5-(prop-1-en-2-yl)cyclohexanol)
- 104870-56-6((+)-Isopulegol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk